Cas no 951886-65-0 (Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate)
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate Chemical and Physical Properties
Names and Identifiers
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- ETHYL 8-(4-CHLORO-2-METHOXYPHENYL)-8-OXOOCTANOATE
- 7704f
- Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate
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- Inchi: 1S/C17H23ClO4/c1-3-22-17(20)9-7-5-4-6-8-15(19)14-11-10-13(18)12-16(14)21-2/h10-12H,3-9H2,1-2H3
- InChI Key: YWFWEANWFJQWPR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)OC)C(CCCCCCC(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 346
- Topological Polar Surface Area: 52.6
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208109-1g |
Ethyl 8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoate |
951886-65-0 | 97% | 1g |
£352.00 | 2022-02-28 | |
| Fluorochem | 208109-2g |
Ethyl 8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoate |
951886-65-0 | 97% | 2g |
£613.00 | 2022-02-28 | |
| Fluorochem | 208109-5g |
Ethyl 8-(4-Chloro-2-methoxyphenyl)-8-oxooctanoate |
951886-65-0 | 97% | 5g |
£1447.00 | 2022-02-28 | |
| Key Organics Ltd | MS-21129-1G |
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate |
951886-65-0 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21129-5G |
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate |
951886-65-0 | >95% | 5g |
£1415.00 | 2025-02-09 |
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate
Comprehensive Overview of Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate (CAS No. 951886-65-0)
Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate (CAS No. 951886-65-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique 8-oxooctanoate backbone and substituted phenyl ring, has garnered attention for its potential in drug discovery and material science. The compound's structural features, including the 4-chloro-2-methoxyphenyl moiety, contribute to its reactivity and versatility in synthetic pathways.
In recent years, the demand for high-purity synthetic intermediates like Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate has surged, driven by advancements in precision medicine and green chemistry. Researchers frequently search for "CAS 951886-65-0 solubility" or "synthesis of Ethyl 8-oxooctanoate derivatives," reflecting its relevance in optimizing reaction yields and solvent systems. The compound's lipophilic properties make it particularly valuable in designing bioactive molecules with enhanced membrane permeability.
From a technical perspective, 951886-65-0 exhibits a molecular weight of 312.78 g/mol and a density of approximately 1.15 g/cm³. Its methoxy and chloro functional groups enable selective modifications, a topic often explored in queries like "functionalization of 4-chloro-2-methoxyphenyl compounds." Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.
Environmental and regulatory considerations are also pivotal. The compound's biodegradability profile and eco-friendly synthesis routes align with the growing emphasis on sustainable chemistry. Industry professionals frequently investigate "CAS 951886-65-0 safety data" or "green alternatives to octanoate esters," underscoring the need for balanced efficacy and environmental impact.
In conclusion, Ethyl 8-(4-chloro-2-methoxyphenyl)-8-oxooctanoate represents a convergence of innovation and practicality. Its applications span from small-molecule therapeutics to advanced material coatings, making it a subject of ongoing research. As synthetic methodologies evolve, this compound is poised to play an increasingly vital role in addressing complex scientific challenges.
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